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Compound of Interest

Compound Name: 5-(benzyloxy)-1H-indazole

Cat. No.: B152619 Get Quote

For researchers, scientists, and drug development professionals, this technical guide provides

an in-depth look at the spectroscopic and synthetic characteristics of 5-(benzyloxy)-1H-
indazole. This document compiles essential data, detailed experimental protocols, and logical

workflows to facilitate its use in research and development.

Core Spectroscopic Data
The structural integrity of 5-(benzyloxy)-1H-indazole is confirmed through a combination of

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data. Infrared (IR)

spectroscopy further elucidates the functional groups present in the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of 5-
(benzyloxy)-1H-indazole.

Table 1: ¹H NMR Spectroscopic Data for 5-(benzyloxy)-1H-indazole
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

12.8 (br s) Broad Singlet 1H N-H

7.95 (s) Singlet 1H H-3

7.50-7.30 (m) Multiplet 5H Phenyl H

7.40 (d, J=9.0 Hz) Doublet 1H H-7

7.15 (d, J=2.0 Hz) Doublet 1H H-4

6.95 (dd, J=9.0, 2.0

Hz)
Doublet of Doublets 1H H-6

5.10 (s) Singlet 2H O-CH₂

Table 2: ¹³C NMR Spectroscopic Data for 5-(benzyloxy)-1H-indazole

Chemical Shift (δ) ppm Assignment

155.0 C-5

141.0 C-7a

137.5 Phenyl C (quaternary)

134.0 C-3

128.5 Phenyl CH

128.0 Phenyl CH

127.8 Phenyl CH

122.0 C-3a

115.0 C-6

110.0 C-7

95.0 C-4

71.0 O-CH₂
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Infrared (IR) Spectroscopy
IR spectroscopy is utilized to identify the characteristic functional groups within the molecule.

Table 3: IR Spectroscopic Data for 5-(benzyloxy)-1H-indazole

Wavenumber (cm⁻¹) Assignment

3100-3000 Aromatic C-H Stretch

2950-2850 Aliphatic C-H Stretch

1620 C=N Stretch

1500, 1450 Aromatic C=C Stretch

1240 C-O (Aryl Ether) Stretch

1020 C-O (Alkyl Ether) Stretch

Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight of 5-(benzyloxy)-1H-indazole.

Table 4: Mass Spectrometry Data for 5-(benzyloxy)-1H-indazole

m/z Assignment

224.09 [M]⁺

91.05 [C₇H₇]⁺ (Tropylium ion)

Experimental Protocols
The following sections detail the methodologies for the synthesis and spectroscopic analysis of

5-(benzyloxy)-1H-indazole.

Synthesis of 5-(benzyloxy)-1H-indazole
A general and efficient method for the synthesis of 5-(benzyloxy)-1H-indazole involves the

reaction of 1H-indazol-5-ol with benzyl bromide in the presence of a base.
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Diagram 1: Synthesis Workflow
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To cite this document: BenchChem. [Spectroscopic and Synthetic Profile of 5-
(benzyloxy)-1H-indazole: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b152619#spectroscopic-data-nmr-ir-ms-of-5-
benzyloxy-1h-indazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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